9-Cyclopropyl-2-oxa-6,9-diazaspiro[4.5]decane

• IUPAC Name: 9-cyclopropyl-2-oxa-6,9-diazaspiro[4.5]decane
• InChI: InChI=1S/C10H18N2O/c1-2-9(1)12-5-4-11-10(7-12)3-6-13-8-10/h9,11H,1-8H2
• InChI Key: RNDCVIPRZSFNRX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2CCNC3(C2)CCOC3
• Molecular Formula: C10H18N2O
• Molecular Weight: 182.26 g/mol
• CAS No.: 2098118-37-5

Description

9-Cyclopropyl-2-oxa-6,9-diazaspiro[4.5]decane is a bicyclic compound featuring a spiro[4.5]decane core with two nitrogen atoms at positions 6 and 9, an oxygen atom at position 2 (as part of an oxa group), and a cyclopropyl substituent at position 7. This structure confers unique steric and electronic properties, making it relevant in medicinal chemistry and organic synthesis. Its spirocyclic framework enhances conformational rigidity, which can influence binding affinity in biological systems or stability in synthetic applications .

Biological Activity

9-Cyclopropyl-2-oxa-6,9-diazaspiro[4.5]decane is a compound that has garnered attention in medicinal chemistry due to its unique structural properties and potential biological activities. This article aims to explore the biological activity of this compound, including its pharmacological effects, structure-activity relationships (SAR), and relevant case studies.

• Molecular Formula : C10H18N2O
• Molecular Weight : 182.26 g/mol
• CAS Number : 2098118-37-5

Antipsychotic Activity

Research indicates that compounds with similar structural motifs to 9-Cyclopropyl-2-oxa-6,9-diazaspiro[4.5]decane exhibit antipsychotic properties. For instance, derivatives of diazaspiro compounds have been evaluated for their binding affinity to dopamine receptors, particularly the D3 receptor, which is implicated in various psychiatric disorders. Studies have shown that modifications in the nitrogen substituents can significantly affect the selectivity and potency of these compounds as D3 antagonists .

Antibacterial Activity

The compound's potential as an antibacterial agent has also been investigated. A related class of compounds demonstrated selective antibacterial activity against Gram-positive bacteria, including resistant strains like MRSA (Methicillin-resistant Staphylococcus aureus). The mechanism of action often involves disruption of bacterial cell wall synthesis or inhibition of essential metabolic pathways .

Neuroprotective Effects

There is emerging evidence suggesting that spirocyclic compounds may possess neuroprotective properties. For example, certain derivatives have shown promise in modulating pathways associated with neurodegenerative diseases such as Alzheimer's disease. The introduction of lipophilic substituents has been linked to enhanced activity in reducing amyloid-beta peptide aggregation, a hallmark of Alzheimer's pathology.

Structure-Activity Relationships (SAR)

Understanding the SAR of 9-Cyclopropyl-2-oxa-6,9-diazaspiro[4.5]decane is crucial for optimizing its biological activity. Key findings include:

Modification	Effect on Activity
Cyclopropyl Group	Enhances receptor binding affinity
Oxa Linkage	Increases stability and bioavailability
Nitrogen Substituents	Influences selectivity towards specific receptors

Case Studies

• Dopamine D3 Receptor Antagonism
  • A study synthesized various diazaspiro compounds and evaluated their binding affinity to the D3 receptor using radiolabeled ligand displacement assays. The results indicated that specific modifications led to increased selectivity for the D3 receptor over other dopamine receptor subtypes, suggesting potential therapeutic applications in treating schizophrenia and other psychotic disorders.
• Antibacterial Evaluation
  • In vitro assays were conducted to assess the antibacterial efficacy of a series of spirocyclic derivatives against common pathogens. The most active compounds exhibited MIC values in the low micromolar range against resistant strains, highlighting their potential as lead candidates for antibiotic development.
• Neuroprotective Studies
  • Research examining the effects of spirocyclic compounds on neuronal cell lines demonstrated a reduction in oxidative stress markers and improved cell viability under neurotoxic conditions. These findings support further investigation into their role as neuroprotective agents.

Comparison with Similar Compounds

Core Structural Variations

The spiro[4.5]decane system is shared among several compounds, but substitutions at key positions lead to divergent properties:

Compound Name	Molecular Formula	Substituents	Key Features
9-Cyclopropyl-2-oxa-6,9-diazaspiro[4.5]decane	C₁₀H₁₇N₂O	Cyclopropyl (C9), oxa (C2)	Enhanced rigidity; potential pharmacological activity due to cyclopropyl
6-Methyl-2-oxa-6,9-diazaspiro[4.5]decane	C₉H₁₆N₂O	Methyl (C6), oxa (C2)	Smaller substituent; lower steric hindrance
Alaptide (8-Methyl-6,9-diazaspiro[4.5]decan-7,10-dione)	C₉H₁₄N₂O₂	Methyl (C8), dione groups (C7, C10)	Pharmacologically active; used in peptide mimetics
6,9-Diazaspiro[4.5]decane	C₈H₁₄N₂	No oxa or substituents	Base structure; limited applications due to lack of functional groups

Physicochemical Properties

• Collision Cross-Section (CCS) : For 6-methyl-2-oxa-6,9-diazaspiro[4.5]decane, CCS values range from 136.4–146.2 Ų (depending on adducts), suggesting moderate molecular size and polarity . The cyclopropyl analog likely has a larger CCS due to its bulkier substituent, though direct data are unavailable.
• Thermal Stability : Spirovetivanes (e.g., β-vetivone) with similar spiro[4.5] cores exhibit high thermal stability, a trait shared by diazaspiro compounds due to ring strain minimization .
• Purity and Characterization : Alaptide’s purity (≥95% via LC-MS) and structural confirmation via ¹H NMR highlight standard analytical practices applicable to the target compound.